Cas no 2138034-11-2 (1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane)

1-{1-(Iodomethyl)cyclopentyloxy}-4-methylcyclohexane is a specialized organic compound featuring a cyclopentyloxy and cyclohexyl framework with an iodomethyl functional group. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex cyclic ethers and sterically hindered systems. The presence of the iodomethyl group enhances reactivity in nucleophilic substitution and cross-coupling reactions, facilitating further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where precise structural modifications are required. Its stability under controlled conditions ensures reliable performance in multistep syntheses. The product is typically handled under inert conditions due to the sensitivity of the C-I bond.
1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane structure
2138034-11-2 structure
Product Name:1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane
CAS No:2138034-11-2
MF:C13H23IO
MW:322.225596666336
CID:6546969
PubChem ID:165792326
Update Time:2025-06-09

1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane
    • EN300-1134958
    • 2138034-11-2
    • 1-{[1-(iodomethyl)cyclopentyl]oxy}-4-methylcyclohexane
    • Inchi: 1S/C13H23IO/c1-11-4-6-12(7-5-11)15-13(10-14)8-2-3-9-13/h11-12H,2-10H2,1H3
    • InChI Key: ZWDTYZJGABWZJQ-UHFFFAOYSA-N
    • SMILES: ICC1(CCCC1)OC1CCC(C)CC1

Computed Properties

  • Exact Mass: 322.07936g/mol
  • Monoisotopic Mass: 322.07936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane Pricemore >>

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Additional information on 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane

Comprehensive Overview of 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane (CAS No. 2138034-11-2)

1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane (CAS No. 2138034-11-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its cyclopentyloxy and methylcyclohexane moieties, offers a versatile scaffold for synthetic chemists exploring novel molecular architectures. Its iodomethyl functional group further enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and other transformative chemical processes.

In the context of current research trends, 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane aligns with the growing demand for high-value intermediates in drug discovery. Researchers are particularly interested in its potential role in the synthesis of bioactive molecules, given its ability to serve as a building block for complex structures. The compound's CAS No. 2138034-11-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its iodine-containing moiety has sparked interest in radiopharmaceutical applications, where such groups are often utilized for labeling and imaging purposes.

From an industrial perspective, 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane is valued for its stability and compatibility with various reaction conditions. Its methylcyclohexane backbone contributes to its lipophilicity, a property highly sought after in the development of drug delivery systems. This characteristic is particularly relevant given the current focus on enhanced bioavailability and targeted therapeutics, topics that dominate discussions in modern pharmacology. The compound's cyclopentyloxy group also offers steric advantages, enabling precise control over molecular interactions.

The synthesis and application of 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane are often explored in conjunction with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are investigating eco-friendly methods to produce such intermediates. Searches for CAS No. 2138034-11-2 frequently include terms like "sustainable synthesis" and "catalytic efficiency," highlighting the compound's role in advancing environmentally conscious practices. Its iodomethyl group, in particular, is studied for its potential in atom-economical transformations.

In material science, 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane has shown promise as a precursor for functional polymers. Its ability to incorporate into polymer chains via its reactive sites makes it a candidate for designing smart materials with tailored properties. This aligns with the rising interest in responsive materials and advanced coatings, areas where precise molecular control is paramount. The compound's methylcyclohexane segment further contributes to thermal stability, a critical factor in high-performance applications.

Analytical characterization of 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane often involves techniques such as NMR spectroscopy and mass spectrometry, which are essential for verifying its purity and structural integrity. These methods are frequently associated with searches for CAS No. 2138034-11-2, as researchers seek reliable protocols for quality assurance. The compound's iodine atom also facilitates detection in trace analyses, making it useful in environmental monitoring studies where halogenated compounds are of interest.

Looking ahead, 1-{1-(iodomethyl)cyclopentyloxy}-4-methylcyclohexane is poised to remain a subject of active investigation. Its multifaceted utility spans medicinal chemistry, materials engineering, and sustainable synthesis, addressing key challenges in these fields. As scientific databases continue to document its applications, the compound's CAS No. 2138034-11-2 will likely appear in an increasing number of patents and publications, solidifying its place in the landscape of modern chemical research.

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